3-(Phenylsulfonyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(benzenesulfonyl)-1-(4-thiophen-3-ylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C18H21NO3S2/c20-18(9-13-24(21,22)17-4-2-1-3-5-17)19-10-6-15(7-11-19)16-8-12-23-14-16/h1-5,8,12,14-15H,6-7,9-11,13H2
• InChI Key: GDFQOSKWBIQGTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CSC=C2)C(=O)CCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H21NO3S2
• Molecular Weight: 363.5 g/mol

Description

3-(Phenylsulfonyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one is a chemical compound that has recently attracted the attention of researchers due to its potential applications in scientific research. This compound is also known as P4E1 and is a member of the family of sulfonyl-containing compounds.

Scientific Research Applications

Pharmacological Research

Compounds with similar structural features have been explored for their pharmacokinetic and pharmacodynamic properties. For instance, MK‐383, a selective non‐peptide platelet glycoprotein‐IIb/IIIa receptor antagonist, shows promise in preventing occlusive thrombus formation in blood vessels (Barrett et al., 1994). This suggests that compounds like 3-(Phenylsulfonyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one could be of interest in cardiovascular research, particularly in the development of antithrombotic therapies.

Neurological Disorders

Research on meperidine analogs has shown that these compounds can lead to marked parkinsonism, highlighting the need for caution in their use and a better understanding of their neurotoxic effects (Langston et al., 1983). This demonstrates the importance of studying the neurological implications of similar compounds, including potential neuroprotective or neurotoxic effects.

Metabolism Studies

The metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans provides insights into the disposition of drug-related material and the identification of metabolites (Renzulli et al., 2011). This research can inform the development of new pharmacological agents, including those structurally related to 3-(Phenylsulfonyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one, by providing a basis for predicting their metabolic pathways and potential biological effects.

Environmental and Health Safety

Studies on the environmental and health impacts of various compounds, including their presence in human tissues and effects on wildlife, underscore the importance of monitoring and regulating exposure to potentially hazardous chemicals (Linderholm et al., 2007). Research into compounds like 3-(Phenylsulfonyl)-1-(4-(thiophen-3-yl)piperidin-1-yl)propan-1-one could contribute to this field by assessing their persistence in the environment and potential health risks.